N-(4-acetylphenyl)-2-((5-(2-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[[5-[2-(3,6-dimethyl-2,4-dioxo-1H-pyrimidin-5-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H21N5O5S/c1-11-15(18(28)25(3)19(29)21-11)8-9-17-23-24-20(30-17)31-10-16(27)22-14-6-4-13(5-7-14)12(2)26/h4-7H,8-10H2,1-3H3,(H,21,29)(H,22,27)
• InChI Key: KEVFAKHAGJIELW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1)C)CCC2=NN=C(O2)SCC(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C20H21N5O5S
• Molecular Weight: 443.5 g/mol
• CAS No.: 1170476-71-7

Description

N-(4-acetylphenyl)-2-((5-(2-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H21N5O5S and its molecular weight is 443.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research efforts often focus on the synthesis and structural determination of novel heterocyclic compounds due to their potential pharmacological activities. For example, the synthesis of novel 1,3,4-oxadiazole derivatives has been explored for their α-glucosidase inhibitory potential, indicating their potential application in treating diseases like diabetes through enzyme inhibition (Iftikhar et al., 2019). Such research highlights the importance of synthetic chemistry in discovering new drug leads.

Antimicrobial and Antibacterial Activities

Compounds with a 1,3,4-oxadiazole moiety have been evaluated for their antimicrobial activities. For instance, different 1,3,4-oxadiazole and acetamide derivatives have been synthesized and assessed for their antibacterial and anti-enzymatic potential, showing activity against various bacterial strains. This suggests the role of these compounds in developing new antimicrobial agents (Nafeesa et al., 2017).

Pharmacological Screening for Enzyme Inhibition

The search for effective enzyme inhibitors is a significant area of pharmacological research. Compounds synthesized from heterocyclic derivatives have been screened for their ability to inhibit enzymes like lipoxygenase, which is involved in inflammatory processes. Such studies provide insights into the therapeutic potential of these compounds in treating inflammation and related diseases (Gul et al., 2017).

Anticancer Properties

Research into the anticancer properties of novel synthetic compounds is crucial for developing more effective treatments. Imidazothiadiazole analogs, for example, have been synthesized and screened for their cytotoxic activities against cancer cell lines, demonstrating the potential for discovering new anticancer agents (Abu-Melha, 2021).